LP-533401 HCl

• CAS No.: 1040526-12-2
• Product Name: LP-533401 HCl
• Molecular Formula: C27H23ClF4N4O3
• Molecular Weight: 562.94
• IUPAC Name: (2S)-2-amino-3-[4-[2-amino-6-[2,2,2-trifluoro-1-[4-(3-fluorophenyl)phenyl]ethoxy]pyrimidin-4-yl]phenyl]propanoic acid;hydrochloride
• Standard InChI: InChI=1S/C27H22F4N4O3.ClH/c28-20-3-1-2-19(13-20)16-8-10-18(11-9-16)24(27(29,30)31)38-23-14-22(34-26(33)35-23)17-6-4-15(5-7-17)12-21(32)25(36)37;/h1-11,13-14,21,24H,12,32H2,(H,36,37)(H2,33,34,35);1H/t21-,24?;/m0./s1
• Standard InChIKey: BHBWZCUMIXCDPM-CHXZROHQSA-N
• SMILES: C1=CC(=CC(=C1)F)C2=CC=C(C=C2)C(C(F)(F)F)OC3=NC(=NC(=C3)C4=CC=C(C=C4)CC(C(=O)O)N)N.Cl
• Appearance: Solid powder
• Description: LP-533401 HCl is an inhibitor of tryptophan hydroxylase-1 (Tph-1), the initial enzyme in gut-derived serotonin (GDS) biosynthesis..
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: LP-533401 HCl; LP 533401 HCl; LP533401 HCl; LP-533401 Hydrochloride; LP 533401 Hydrochloride; LP533401 Hydrochloride
• Reference: 1: Lima GM, Corazza BJ, Moraes RM, de Oliveira FE, de Oliveira LD, Franco GC, Perrien DS, Elefteriou F, Anbinder AL. The effect of an inhibitor of gut serotonin (LP533401) during the induction of periodontal disease. J Periodontal Res. 2016 Oct;51(5):661-8. doi: 10.1111/jre.12346. Epub 2016 Jan 6. PubMed PMID: 26740292; PubMed Central PMCID: PMC5630139.; 2: Zong JC, Wang X, Zhou X, Wang C, Chen L, Yin LJ, He BC, Deng ZL. Gut-derived serotonin induced by depression promotes breast cancer bone metastasis through the RUNX2/PTHrP/RANKL pathway in mice. Oncol Rep. 2016 Feb;35(2):739-48. doi: 10.3892/or.2015.4430. Epub 2015 Nov 16. PubMed PMID: 26573960.; 3: Krevvata M, Silva BC, Manavalan JS, Galan-Diez M, Kode A, Matthews BG, Park D, Zhang CA, Galili N, Nickolas TL, Dempster DW, Dougall W, Teruya-Feldstein J, Economides AN, Kalajzic I, Raza A, Berman E, Mukherjee S, Bhagat G, Kousteni S. Inhibition of leukemia cell engraftment and disease progression in mice by osteoblasts. Blood. 2014 Oct 30;124(18):2834-46. doi: 10.1182/blood-2013-07-517219. Epub 2014 Aug 18. PubMed PMID: 25139351; PubMed Central PMCID: PMC4314530.; 4: Abid S, Houssaini A, Chevarin C, Marcos E, Tissot CM, Gary-Bobo G, Wan F, Mouraret N, Amsellem V, Dubois-Randé JL, Hamon M, Adnot S. Inhibition of gut- and lung-derived serotonin attenuates pulmonary hypertension in mice. Am J Physiol Lung Cell Mol Physiol. 2012 Sep 15;303(6):L500-8. doi: 10.1152/ajplung.00049.2012. Epub 2012 Jul 13. PubMed PMID: 22797248.; 5: Inose H, Zhou B, Yadav VK, Guo XE, Karsenty G, Ducy P. Efficacy of serotonin inhibition in mouse models of bone loss. J Bone Miner Res. 2011 Sep;26(9):2002-11. doi: 10.1002/jbmr.439. PubMed PMID: 21608033.; 6: Karsenty G, Yadav VK. Regulation of bone mass by serotonin: molecular biology and therapeutic implications. Annu Rev Med. 2011;62:323-31. doi: 10.1146/annurev-med-090710-133426. Review. PubMed PMID: 21073335.; 7: Yadav VK, Balaji S, Suresh PS, Liu XS, Lu X, Li Z, Guo XE, Mann JJ, Balapure AK, Gershon MD, Medhamurthy R, Vidal M, Karsenty G, Ducy P. Pharmacological inhibition of gut-derived serotonin synthesis is a potential bone anabolic treatment for osteoporosis. Nat Med. 2010 Mar;16(3):308-12. doi: 10.1038/nm.2098. Epub 2010 Feb 7. PubMed PMID: 20139991; PubMed Central PMCID: PMC2836724.
• PubChem Compound: 102602704
• Last Modified: Dec 05 2021